Cas no 1807099-45-1 (5-Amino-2-bromopyridine-4-acetonitrile)

• Product Name: 5-Amino-2-bromopyridine-4-acetonitrile
• CAS No: 1807099-45-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 4803565
• Update Time: 2023-08-17

5-Amino-2-bromopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-bromopyridine-4-acetonitrile

• Inchi： 1S/C7H6BrN3/c8-7-3-5(1-2-9)6(10)4-11-7/h3-4H,1,10H2
• InChI Key： DJWHOILPHYNMCT-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7